Cas no 1214334-31-2 (4-(Difluoromethyl)-2-nitro-1-(trifluoromethoxy)benzene)

• Product Name: 4-(Difluoromethyl)-2-nitro-1-(trifluoromethoxy)benzene
• CAS No: 1214334-31-2
• MF: C₈H₄F₅NO₃
• MW: 257.114279747009
• CID: 4986242
• Update Time: 2025-06-11

4-(Difluoromethyl)-2-nitro-1-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)-2-nitro-1-(trifluoromethoxy)benzene
• 4-(Difluoromethyl)-2-nitro-1-(trifluoromethoxy)benzene

• Inchi： 1S/C8H4F5NO3/c9-7(10)4-1-2-6(17-8(11,12)13)5(3-4)14(15)16/h1-3,7H
• InChI Key： OVRBYYJYDIFTPW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 3.6
• Topological Polar Surface Area: 55

Additional information on 4-(Difluoromethyl)-2-nitro-1-(trifluoromethoxy)benzene

Research Briefing on 4-(Difluoromethyl)-2-nitro-1-(trifluoromethoxy)benzene (CAS: 1214334-31-2)

4-(Difluoromethyl)-2-nitro-1-(trifluoromethoxy)benzene (CAS: 1214334-31-2) is a fluorinated aromatic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. Its unique structural features, including difluoromethyl and trifluoromethoxy groups, make it a promising candidate for various applications, particularly in drug discovery and agrochemical development. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

Recent studies have highlighted the significance of 4-(Difluoromethyl)-2-nitro-1-(trifluoromethoxy)benzene as a versatile intermediate in the synthesis of bioactive molecules. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, which are critical properties for pharmaceutical agents. Researchers have explored its utility in the development of enzyme inhibitors, particularly those targeting oxidative stress-related pathways. For instance, preliminary in vitro studies suggest that derivatives of this compound exhibit potent inhibitory effects on specific oxidoreductases, making them potential candidates for treating diseases associated with oxidative damage.

In addition to its pharmaceutical potential, 4-(Difluoromethyl)-2-nitro-1-(trifluoromethoxy)benzene has also been investigated for its applications in agrochemicals. The compound's nitro group and fluorine substituents contribute to its herbicidal and pesticidal activities. Recent field trials have demonstrated its efficacy in controlling resistant weed species, with minimal environmental impact due to its favorable degradation profile. These findings position it as a sustainable alternative to conventional agrochemicals, aligning with the growing demand for eco-friendly solutions in agriculture.

The synthesis of 4-(Difluoromethyl)-2-nitro-1-(trifluoromethoxy)benzene has been optimized in recent years to improve yield and scalability. Advanced catalytic methods, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the trifluoromethoxy group efficiently. Furthermore, green chemistry approaches, including solvent-free reactions and microwave-assisted synthesis, have been explored to reduce the environmental footprint of its production. These advancements are crucial for enabling large-scale manufacturing and facilitating its adoption in industrial applications.

Despite its promising attributes, challenges remain in the development and commercialization of 4-(Difluoromethyl)-2-nitro-1-(trifluoromethoxy)benzene. Regulatory hurdles, particularly concerning the safety and environmental impact of fluorinated compounds, must be addressed. Additionally, further studies are needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties. Collaborative efforts between academia and industry will be essential to overcome these obstacles and unlock the full potential of this compound.

In conclusion, 4-(Difluoromethyl)-2-nitro-1-(trifluoromethoxy)benzene represents a compelling area of research in the chemical biology and pharmaceutical sectors. Its unique chemical properties and broad applicability underscore its value as a tool for drug discovery and agrochemical innovation. Continued research and development efforts will be pivotal in translating these findings into practical solutions that address unmet medical and agricultural needs.